Cas no 701272-37-9 (2-Methyl-5-(propan-2-yl)sulfamoylbenzoic Acid)

• Product Name: 2-Methyl-5-(propan-2-yl)sulfamoylbenzoic Acid
• CAS No: 701272-37-9
• MF: C₁₁H₁₅NO₄S
• MW: 257.30610203743
• MDL: MFCD05988747
• CID: 3092149
• PubChem ID: 977985
• Update Time: 2025-06-08

2-Methyl-5-(propan-2-yl)sulfamoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-[(isopropylamino)sulfonyl]-2-methylbenzoic acid
• 2-methyl-5-[(propan-2-yl)sulfamoyl]benzoic acid
• SR-01000274949-1
• EN300-10572
• 2-methyl-5-(propan-2-ylsulfamoyl)benzoic Acid
• 2-Methyl-5-[[(1-methylethyl)amino]sulfonyl]benzoic acid
• G19626
• Z53033868
• 5-[(isopropylamino)sulfonyl]-2-methylbenzoic acid, AldrichCPR
• SR-01000274949
• 701272-37-9
• DTXSID401207358
• 5-(ISOPROPYLSULFAMOYL)-2-METHYLBENZOIC ACID
• 2-Methyl-5-(((1-methylethyl)amino)sulfonyl)benzoic acid
• MFCD05988747
• 2-methyl-5-[(propan-2-yl)sulfamoyl]benzoicacid
• AKOS000117609
• 2-Methyl-5-(propan-2-yl)sulfamoylbenzoic Acid

• MDL： MFCD05988747
• Inchi： 1S/C11H15NO4S/c1-7(2)12-17(15,16)9-5-4-8(3)10(6-9)11(13)14/h4-7,12H,1-3H3,(H,13,14)
• InChI Key： RQIUXSOALNIUDT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C(=O)O)C=1)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 257.07217913Da
• Monoisotopic Mass: 257.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.9Ų